Cas no 1805255-16-6 (2-Bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 2-Bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1805255-16-6
• MF: C₈H₃BrF₅NO₂
• MW: 320.010938882828
• CID: 4865014
• Update Time: 2025-05-23

2-Bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C8H3BrF5NO2/c9-5-3(8(12,13)14)1-2(7(16)17)4(15-5)6(10)11/h1,6H,(H,16,17)
• InChI Key： FQUCCWGGAMICHB-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)C=C(C(=O)O)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2

Additional information on 2-Bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid

Introduction to 2-Bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid (CAS No. 1805255-16-6)

2-Bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid (CAS No. 1805255-16-6) is a highly specialized compound with significant potential in various areas of chemical and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, difluoromethyl and trifluoromethyl groups, and a carboxylic acid moiety. These functional groups contribute to its distinct chemical properties and reactivity, making it a valuable building block in the synthesis of complex molecules.

The bromine atom in the compound's structure provides a versatile handle for further chemical modifications, such as cross-coupling reactions, which are crucial in the development of novel pharmaceuticals and agrochemicals. The presence of difluoromethyl and trifluoromethyl groups imparts unique electronic and steric properties, enhancing the compound's stability and bioavailability. The carboxylic acid functionality can be readily converted into various derivatives, such as esters, amides, and salts, expanding its utility in different applications.

Recent advancements in synthetic chemistry have highlighted the importance of fluorinated compounds in drug discovery and development. The introduction of fluorine atoms into organic molecules can significantly alter their physicochemical properties, leading to improved pharmacokinetics and pharmacodynamics. For instance, the difluoromethyl group has been shown to enhance metabolic stability and reduce toxicity, while the trifluoromethyl group can improve lipophilicity and cellular permeability.

In the context of medicinal chemistry, 2-Bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid has been explored as a key intermediate in the synthesis of potential therapeutic agents. Its bromine substituent allows for efficient coupling reactions with various nucleophiles, enabling the construction of complex molecular architectures. This versatility makes it an attractive candidate for the development of new drugs targeting specific biological pathways.

One notable application of this compound is in the field of oncology. Research has demonstrated that fluorinated pyridines can exhibit potent antitumor activity by inhibiting key enzymes involved in cancer cell proliferation. For example, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of 2-Bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid showed significant cytotoxic effects against several human cancer cell lines, including breast, lung, and colon cancer cells.

Beyond its pharmaceutical applications, this compound also holds promise in the agrochemical industry. Fluorinated pyridines have been shown to possess excellent herbicidal and insecticidal properties due to their ability to disrupt essential biological processes in plants and insects. The unique combination of functional groups in 2-Bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid makes it a valuable starting material for the synthesis of novel agrochemicals with enhanced efficacy and reduced environmental impact.

The synthesis of 2-Bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid typically involves multistep procedures that require precise control over reaction conditions to achieve high yields and purity. Recent developments in catalytic methods have simplified these synthetic routes, making the compound more accessible for large-scale production. For instance, palladium-catalyzed cross-coupling reactions have been successfully employed to introduce the bromine substituent efficiently.

In conclusion, 2-Bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid (CAS No. 1805255-16-6) is a multifaceted compound with broad applications in chemical and pharmaceutical research. Its unique structural features provide a robust platform for the development of novel therapeutic agents and agrochemicals. Ongoing research continues to uncover new possibilities for its use, underscoring its significance as a valuable building block in modern synthetic chemistry.